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Compound of Interest

Compound Name: Angeloyl-(+)-gomisin K3

Cat. No.: B15590095

An In-depth Technical Guide to Angeloyl-(+)-
gomisin K3

For Researchers, Scientists, and Drug Development Professionals

Abstract

Angeloyl-(+)-gomisin K3 is a naturally occurring dibenzocyclooctane lignan isolated from the
stems of Schisandra bicolor. As a member of a pharmacologically significant class of
compounds, it is presumed to possess a range of biological activities, including anti-
inflammatory, hepatoprotective, and anticancer properties. This technical guide provides a
comprehensive overview of the known physical and chemical properties of Angeloyl-(+)-
gomisin K3, a detailed experimental protocol for its isolation and characterization based on
established methodologies for related compounds, and an exploration of the key signaling
pathways likely modulated by this compound. The information is presented to support further
research and drug development efforts centered on this promising natural product.

Physicochemical Properties

While a complete experimental characterization of Angeloyl-(+)-gomisin K3 is not extensively
documented in publicly available literature, the following tables summarize its known physical
and chemical properties. It is important to note that some data, such as melting and boiling
points, and specific spectroscopic analyses, are not yet available.
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ble 1: | and Physical :

Property Value Source
Appearance Light yellow liquid [1]
Melting Point Data not available

Boiling Point Data not available

Data not available for specific
solvents. General solubility
information for

Solubility dibenzocyclooctane lignans
suggests solubility in organic
solvents like methanol,
ethanol, and DMSO.

ble 2: Chemical and :

Property Value Source
Molecular Formula C28H3607 [2]
Molecular Weight 484.58 g/mol [2]

CAS Number 1023744-69-5 [1]

1H NMR Data Data not available

13C NMR Data Data not available

Mass Spectrometry Data Data not available

FT-IR Spectrum Data not available

Experimental Protocols

The following is a representative experimental protocol for the isolation and purification of
Angeloyl-(+)-gomisin K3 from Schisandra bicolor, based on methodologies reported for the
isolation of dibenzocyclooctane lignans from the same genus.[3][4][5]
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Extraction and Isolation Workflow
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Caption: General workflow for the extraction and isolation of Angeloyl-(+)-gomisin K3.

Detailed Methodologies

2.2.1. Plant Material and Extraction: The air-dried and powdered stems of Schisandra bicolor
are extracted three times with 95% ethanol at room temperature for a duration of 7 days for
each extraction.

2.2.2. Fractionation: The combined ethanol extracts are concentrated under reduced pressure
to yield a crude extract. This extract is then suspended in water and partitioned successively
with petroleum ether, ethyl acetate (EtOAc), and n-butanol (n-BuOH).

2.2.3. Column Chromatography: The EtOAc-soluble fraction, which is expected to contain the
lignans, is subjected to silica gel column chromatography. The column is eluted with a gradient
of petroleum ether-acetone. Fractions are collected and monitored by thin-layer
chromatography (TLC).

2.2.4. Purification: Fractions containing compounds with similar TLC profiles to known
dibenzocyclooctane lignans are combined and subjected to repeated silica gel column
chromatography. Final purification is achieved by preparative high-performance liquid
chromatography (HPLC) using a methanol-water gradient system to yield pure Angeloyl-(+)-
gomisin K3.

2.2.5. Structure Elucidation: The structure of the purified compound is typically elucidated using
a combination of spectroscopic methods, including 1H NMR, 13C NMR, Mass Spectrometry,
and FT-IR.

Biological Activity and Signaling Pathways

While specific studies on the biological activity of Angeloyl-(+)-gomisin K3 are limited, the
broader class of dibenzocyclooctane lignans from Schisandra species is known to exhibit
significant anti-inflammatory, hepatoprotective, and anticancer effects.[6][7] The following
sections and diagrams illustrate the key signaling pathways that are likely modulated by
Angeloyl-(+)-gomisin K3, based on the activities of structurally related gomisins.

Anti-Inflammatory Activity via NF-kB and MAPK
Signaling Pathways
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Dibenzocyclooctane lignans have been shown to exert anti-inflammatory effects by inhibiting
the activation of the NF-kB and MAPK signaling pathways.[6] This leads to a reduction in the
production of pro-inflammatory mediators.
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Caption: Proposed anti-inflammatory mechanism of Angeloyl-(+)-gomisin K3.
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Hepatoprotective Effect via Nrf2 Signaling Pathway

The hepatoprotective effects of some gomisins are attributed to their ability to activate the Nrf2
signaling pathway. This leads to the upregulation of antioxidant enzymes, which protect liver

cells from oxidative stress.
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Caption: Proposed hepatoprotective mechanism via Nrf2 activation.

Potential Anticancer Activity through Modulation of Cell
Signaling

Dibenzocyclooctane lignans have demonstrated anticancer properties by influencing key
signaling pathways that regulate cell proliferation, survival, and apoptosis.
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Caption: Potential anticancer mechanisms of Angeloyl-(+)-gomisin K3.

Conclusion and Future Directions

Angeloyl-(+)-gomisin K3 represents a compelling natural product with significant therapeutic
potential, inferred from the well-documented activities of its structural analogs. While its
fundamental physicochemical properties are partially characterized, a comprehensive
spectroscopic analysis is crucial for establishing a complete profile. The outlined experimental
protocol provides a robust framework for its isolation and purification, enabling further
investigation. Future research should focus on elucidating the specific biological activities of
Angeloyl-(+)-gomisin K3 and confirming its modulatory effects on the NF-kB, MAPK, and Nrf2
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signaling pathways. Such studies will be instrumental in unlocking the full therapeutic potential
of this dibenzocyclooctane lignan for the development of novel pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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